Cas no 889940-63-0 (2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile
• CAS No: 889940-63-0
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 4664037
• Update Time: 2025-05-24

2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile
• STL218665
• ST45242348
• 2-(tert-Butyl)-5-hydrazinyloxazole-4-carbonitrile
• 2-(tert-butyl)-5-hydrazino-1,3-oxazole-4-carbonitrile
• 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C8H12N4O/c1-8(2,3)7-11-5(4-9)6(12-10)13-7/h12H,10H2,1-3H3
• InChI Key： LCJOUPGKBCXCJA-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)N=C1C(C)(C)C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 87.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 164-166 °C
• Boiling Point: 334.3±27.0 °C at 760 mmHg
• Flash Point: 156.0±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile (CAS No. 889940-63-0)

2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile (CAS No. 889940-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of both hydrazinyl and carbonitrile functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile has increased, particularly in the development of novel antimicrobial agents and anticancer drugs. Researchers are exploring its potential as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or pathways involved in diseases. Its tert-butyl group enhances stability, while the hydrazinyl moiety offers reactivity for further derivatization, making it a favorite among synthetic chemists.

The compound's CAS No. 889940-63-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and applications in medicinal chemistry. For instance, questions like "How to synthesize 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile?" or "What are the biological activities of oxazole derivatives?" are common in scientific forums. These queries highlight the compound's importance in cutting-edge research.

From an industrial perspective, 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile is also being investigated for its role in crop protection. Agrochemical companies are testing its derivatives as potential pesticides or herbicides, leveraging its ability to interfere with metabolic pathways in pests. This aligns with the global trend toward developing eco-friendly and sustainable agricultural solutions, a topic of high interest among environmentalists and policymakers.

Another area of exploration is the compound's utility in material science. Its oxazole core can contribute to the design of organic semiconductors or fluorescent dyes, which are essential for optoelectronic devices. As the world shifts toward renewable energy and advanced electronics, the demand for such specialized chemicals is expected to rise, further cementing the importance of CAS No. 889940-63-0 in multidisciplinary research.

In summary, 2-Tert-butyl-5-hydrazinyl-1,3-oxazole-4-carbonitrile (CAS No. 889940-63-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in these fields. As scientific inquiries and industrial applications continue to evolve, this compound is poised to remain a key player in innovative chemical solutions.